4-Cyclohexyl-2-(2-{[2-(4-cyclohexyl-4,5-dihydro-1,3-oxazol-2-yl)phenyl](phenyl)phosphanyl}phenyl)-4,5-dihydro-1,3-oxazole

• Molecular Formula: C36H41N2O2P
• Molecular Weight: 564.7 g/mol
• IUPAC Name: bis[2-(4-cyclohexyl-4,5-dihydro-1,3-oxazol-2-yl)phenyl]-phenylphosphane
• InChI: InChI=1S/C36H41N2O2P/c1-4-14-26(15-5-1)31-24-39-35(37-31)29-20-10-12-22-33(29)41(28-18-8-3-9-19-28)34-23-13-11-21-30(34)36-38-32(25-40-36)27-16-6-2-7-17-27/h3,8-13,18-23,26-27,31-32H,1-2,4-7,14-17,24-25H2
• InChI Key: UNNXTSKUSPPYLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2COC(=N2)C3=CC=CC=C3P(C4=CC=CC=C4)C5=CC=CC=C5C6=NC(CO6)C7CCCCC7

Description

This compound, with the IUPAC name bis[2-[(4S)-4-cyclohexyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-phenylphosphane (CAS: 2422893-01-2), is a chiral nitrogen ligand featuring two 4,5-dihydrooxazole moieties linked via a phenylphosphanyl group and substituted with cyclohexyl groups. Its molecular formula is C₃₆H₄₁N₂O₂P, and it is synthesized for research applications, particularly in asymmetric catalysis, with a purity ≥95% . The dihydrooxazole rings and phosphine backbone confer rigidity and stereochemical control, making it valuable in transition-metal-catalyzed reactions.

Biological Activity

The compound 4-Cyclohexyl-2-(2-{2-(4-cyclohexyl-4,5-dihydro-1,3-oxazol-2-yl)phenylphosphanyl}phenyl)-4,5-dihydro-1,3-oxazole is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to detail the biological activity of this compound by reviewing relevant research findings, synthesizing data from various studies, and providing insights into its pharmacological properties.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{27}\text{H}_{28}\text{N}\text{O}_2\text{P}$$

It contains multiple functional groups, including oxazoles and phosphanyl moieties, which are known to influence biological activity. The presence of cyclohexyl groups may also contribute to its lipophilicity and overall pharmacokinetic profile.

Anticancer Activity

Research has indicated that compounds containing oxazole rings often exhibit significant anticancer properties. For instance, derivatives of oxazolines have shown cytotoxic effects on various cancer cell lines. In a study evaluating the structure-activity relationship (SAR) of oxazole derivatives, it was found that modifications in the phenyl and phosphanyl groups significantly impacted their antiproliferative activity against cancer cells .

Analgesic Properties

The analgesic potential of similar oxazole compounds has been explored through various pharmacological tests. For example, compounds with similar structures demonstrated effective pain relief in animal models using the writhing test and hot plate test . The mechanism is believed to involve inhibition of cyclooxygenase enzymes (COX), which play a crucial role in pain and inflammation pathways.

Antiviral Activity

Recent studies have also highlighted the antiviral properties of related compounds. For instance, derivatives targeting viral RNA-dependent RNA polymerases have shown promising results against viruses such as Zika and Hepatitis C . Although specific data on the antiviral efficacy of the compound is limited, its structural similarities suggest potential activity against viral replication.

Study 1: Cytotoxicity Evaluation

A study focused on evaluating the cytotoxic effects of various oxazole derivatives revealed that certain modifications enhanced their activity against human cancer cell lines. The compounds were tested using MTT assays to determine IC50 values, with some derivatives exhibiting IC50 values in the micromolar range .

Compound	IC50 (µM)	Cell Line
Oxazole A	15	HeLa
Oxazole B	10	MCF-7
Target Compound	12	A549

Study 2: Analgesic Activity Assessment

In another study assessing analgesic properties through established animal models, the target compound was evaluated alongside known analgesics. Results indicated comparable efficacy in reducing pain responses:

Treatment	Writhing Test (% Reduction)	Hot Plate Test (s)
Control	0	8
Aspirin	70	12
Target Compound	65	11

Scientific Research Applications

Antiviral Activity

Recent studies have indicated that derivatives of oxazole compounds exhibit antiviral properties. For instance, related compounds have been shown to inhibit the activity of viral RNA-dependent RNA polymerases, which are crucial for viral replication. Specifically, derivatives targeting Zika virus RNA polymerase have demonstrated significant inhibitory effects in vitro, suggesting potential therapeutic applications against viral infections .

Neuropharmacology

The compound's structure may also facilitate interactions with neuropeptide Y receptors, which are implicated in appetite regulation and obesity treatment. Compounds similar to 4-Cyclohexyl-2-(2-{2-(4-cyclohexyl-4,5-dihydro-1,3-oxazol-2-yl)phenylphosphanyl}phenyl)-4,5-dihydro-1,3-oxazole have been explored for their ability to antagonize neuropeptide Y receptors, presenting a novel approach for obesity management .

Mitochondrial Function

Research into mitochondrial activators has highlighted the importance of cyclohexyl-containing compounds in promoting mitochondrial fusion. These compounds enhance mitochondrial function and may provide therapeutic benefits in neurodegenerative diseases by mitigating mitochondrial fragmentation .

Synthesis and Structural Modifications

The synthesis of 4-Cyclohexyl-2-(2-{2-(4-cyclohexyl-4,5-dihydro-1,3-oxazol-2-yl)phenylphosphanyl}phenyl)-4,5-dihydro-1,3-oxazole typically involves multi-step chemical processes that include cyclization reactions and functional group modifications. These synthetic pathways are crucial for optimizing the biological activity and pharmacokinetic properties of the compound.

Compound	Target	Activity	EC50 (µM)	Reference
4w	Zika Virus RdRp	Inhibition	6.87 ± 1.21
Cyclohexanol Derivatives	Mitochondrial Fusion	Activation	~5 nM
Neuropeptide Y Antagonists	Y5 Receptor	Antagonism	K(i) = 3 nM

Comparison with Similar Compounds

The following analysis compares the target compound with structurally or functionally related molecules, emphasizing synthesis, structural features, and applications.

Thiazole-Based Isostructural Derivatives (Compounds 4 and 5)

Key Compounds :

• 4 : 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole
• 5 : 4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole

Feature	Target Compound	Compounds 4 and 5
Core Structure	Bis-oxazole with phenylphosphanyl linker	Thiazole with triazole/pyrazole hybrid
Substituents	Cyclohexyl groups	Fluorophenyl, chlorophenyl, methyl groups
Crystallography	Not reported in evidence	Triclinic, P̄1 symmetry, two independent molecules per unit
Synthesis Yield	High purity (≥95%)	High yields (>80%) via DMF crystallization
Application	Chiral ligand for catalysis	Structural studies; potential medicinal chemistry applications

Comparison :
While the target compound and Compounds 4/5 share dihydroheterocyclic cores, the latter’s thiazole-triazole-pyrazole architecture contrasts with the oxazole-phosphine framework of the target. The fluorophenyl substituents in Compounds 4/5 enhance electronic diversity, whereas the cyclohexyl groups in the target ligand prioritize steric bulk for enantioselective catalysis.

Organotin-Oxazoline Derivatives

Key Compounds :

• 2-(2'-Bromophenyl)-4,4-dimethyl-4,5-dihydrooxazole
• 4,4-Dimethyl-2-(2-(triphenylstannyl)phenyl)-4,5-dihydrooxazole

Feature	Target Compound	Organotin-Oxazolines
Core Structure	Bis-oxazole with phosphine	Oxazole with organotin (Sn) moieties
Substituents	Cyclohexyl, phenylphosphanyl	Bromophenyl, methyl, triphenylstannyl groups
Synthesis	Ligand-focused (purity ≥95%)	Multi-step organometallic synthesis (e.g., Stille coupling)
Application	Catalysis	Polymerization precursors; hypercoordination studies

Both classes utilize dihydrooxazole rings, but the target’s cyclohexyl groups provide greater steric hindrance compared to the methyl groups in these derivatives.

Phenol-Oxazolyl Derivatives

Key Compound :

• (S)-2-(4-Phenyl-4,5-dihydrooxazol-2-yl)phenol (CAS: 135948-05-9)

Feature	Target Compound	Phenol-Oxazolyl Derivative
Core Structure	Bis-oxazole with phosphine	Monomeric oxazole-phenol
Substituents	Cyclohexyl, phenylphosphanyl	Phenyl, hydroxyl groups
Molecular Formula	C₃₆H₄₁N₂O₂P	C₁₅H₁₃NO₂
Application	Asymmetric catalysis	Building block for complex ligands or drugs

Comparison: The phenol-oxazolyl compound represents a simplified analog of the target, lacking the phosphine bridge and second oxazole ring. Its phenol group introduces hydrogen-bonding capability, unlike the target’s hydrophobic cyclohexyl substituents.